3-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]-1-(propan-2-yl)pyrrolidin-2-one

• IUPAC Name: 3-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1-propan-2-ylpyrrolidin-2-one
• InChI: InChI=1S/C19H30N4O2S/c1-13(2)23-10-7-16(18(23)24)22-8-5-15(6-9-22)12-25-17-14(3)11-20-19(21-17)26-4/h11,13,15-16H,5-10,12H2,1-4H3
• InChI Key: CMIKFFCOVPQUFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3CCN(C3=O)C(C)C)SC
• Molecular Formula: C19H30N4O2S
• Molecular Weight: 378.5 g/mol
• CAS No.: 2640814-49-7

Description

The compound 3-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]-1-(propan-2-yl)pyrrolidin-2-one is a structurally complex molecule featuring a pyrrolidin-2-one core linked to a piperidine ring substituted with a methylsulfanyl-pyrimidinyloxy moiety and an isopropyl group. Its design incorporates pharmacophores commonly associated with kinase inhibition or central nervous system (CNS) targeting, such as the pyrimidine heterocycle (often seen in nucleotide analogs) and the piperidine scaffold (frequent in receptor-binding compounds) .

Preparation Methods

Types of Reactions:

• Oxidation: The compound undergoes oxidation reactions, potentially transforming sulfanyl groups to sulfoxides or sulfones.

• Reduction: Reduction reactions might target the pyrimidinyl or piperidinyl moieties under suitable conditions.

• Substitution: Nucleophilic substitution reactions can modify the piperidinyl or pyrimidinyl parts.

Common Reagents and Conditions:

• Oxidation: KMnO4, H2O2, or other oxidizing agents.

• Reduction: LiAlH4, NaBH4, or catalytic hydrogenation.

• Substitution: Alkyl halides, nucleophilic bases like NaH, K2CO3.

Major Products Formed:

• Oxidation: Sulfoxides, sulfones.

• Reduction: Reduced pyrimidinyl or piperidinyl derivatives.

• Substitution: Alkylated derivatives at nitrogen or carbon positions.

Scientific Research Applications

Chemistry: It serves as a model compound for studying complex synthetic pathways and developing new catalytic methods.

Biology: Investigates interactions with biological macromolecules, providing insights into molecular recognition and binding.

Medicine: Potential precursor for drug development, exploring therapeutic activities like enzyme inhibition or receptor modulation.

Mechanism of Action

This compound’s mechanism of action involves its binding to specific molecular targets, often enzymes or receptors. For instance, the pyrimidinyl moiety could interact with nucleotide-binding sites, while the piperidinyl group might influence binding affinity through hydrophobic interactions. The exact pathways depend on the specific application, whether it be inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares key structural and functional features of the target compound with related molecules from recent literature and patents:

Compound Name	Key Structural Features	Potential Applications	References
Target Compound	Pyrrolidin-2-one core, piperidine-linked methylsulfanyl-pyrimidinyloxy, isopropyl substituent	Hypothesized kinase inhibition or CNS modulation (structural inference)	N/A
3-[2-[4-[2-Fluoro-4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]benzoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one	Fluorinated benzisoxazole-piperidine, pyrido-pyrimidinone core	Antipsychotic or CNS disorders (based on benzisoxazole motifs in neuroleptics)
{4-[1-(4-Methanesulfonylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yloxy]-piperidin-1-yl}-[5-(2-methyl-pyrrolidin-1-ylmethyl)-pyridin-3-yl]-methanone	Pyrazolo-pyrimidine, methanesulfonylphenyl, piperidine-pyrrolidine hybrid	Kinase inhibition (e.g., JAK/STAT pathway targets)
3-Phenyl-2-(piperidin-1-yl)-3,5,6,8-tetrahydro-4H-thiopyrano[3,4-b][5,4-d]pyrimidin-4-one	Thiopyrano-pyrimidinone, phenyl-piperidine substituent	Antimicrobial or antiparasitic activity (common in sulfur-containing heterocycles)

Key Observations :

• Substituent Effects: Fluorine atoms in the benzisoxazole analog () may enhance blood-brain barrier penetration, a critical factor for CNS drugs. The methylsulfanyl group in the target compound could improve metabolic stability compared to the thioether in ’s thiopyrano-pyrimidinone .
• Patent Relevance : Compounds in with pyrazolo-pyrimidine and methanesulfonyl groups are linked to kinase inhibition, suggesting the target molecule may share similar mechanisms .

Research Findings and Implications

• Kinase Inhibition Potential: Piperidine-pyrimidine hybrids (e.g., ) often target ATP-binding sites in kinases. The methylsulfanyl group in the target compound may enhance hydrophobic interactions with kinase domains .
• Metabolic Considerations : The isopropyl substituent could reduce hepatic clearance compared to smaller alkyl groups, as seen in structurally related pyrrolidine derivatives .
• Sulfur-Containing Motifs: The methylsulfanyl group in the target compound may offer superior oxidative stability compared to the thioether in ’s thiopyrano-pyrimidinone, which is prone to metabolic sulfoxidation .

Biological Activity

The compound 3-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]-1-(propan-2-yl)pyrrolidin-2-one is a complex organic molecule with potential biological activities, particularly in the realm of cancer research and pharmacology. This article aims to synthesize existing research findings regarding its biological activity, including its mechanism of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{21}N_{5}OS$ with a molecular weight of approximately 331.4 g/mol. The structural complexity arises from its multi-functional groups, including a pyrimidine ring and a piperidine moiety, which are known for their biological relevance.

Property	Value
Molecular Formula	C₁₆H₂₁N₅OS
Molecular Weight	331.4 g/mol
CAS Number	2640966-02-3

Biological Activity Overview

Research indicates that compounds containing pyrimidine and piperidine structures exhibit various biological activities, including:

• Anticancer Activity : The compound has shown promise in inhibiting specific kinases involved in cancer cell proliferation.
• Enzyme Inhibition : It has been evaluated for its inhibitory effects on phosphodiesterases (PDEs), which play significant roles in cellular signaling pathways.
• Neuroprotective Effects : Some derivatives of related compounds have demonstrated neuroprotective properties, suggesting potential applications in neurodegenerative diseases.

The biological activity of this compound can be attributed to its ability to interact with specific protein targets within cells. For instance, it may inhibit the polo-like kinase 1 (Plk1), a critical regulator of cell division that is often overexpressed in cancer cells. Inhibitors targeting Plk1 have been shown to induce apoptosis in cancer cells while sparing normal cells, thereby reducing cytotoxicity.

Case Studies

Several studies have explored the biological activity of similar compounds:

• Inhibition of Plk1 : A study published in Nature highlighted the development of small-molecule inhibitors targeting Plk1's polo-box domain (PBD), showing that modifications to the pyrimidine scaffold could enhance binding affinity and selectivity against cancer cells .
• PDE4 Inhibition : Research on pyrido[3',2':4,5]thieno[3,2-d]pyrimidines demonstrated their efficacy as PDE4 inhibitors, leading to significant anti-inflammatory effects in preclinical models .
• EGFR Mutant Inhibition : Another study reported that similar pyrimidine derivatives exhibited potent inhibitory activity against mutant forms of epidermal growth factor receptor (EGFR), which is crucial in non-small cell lung cancer (NSCLC) treatment .